Cas no 2172079-42-2 (1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172079-42-2
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5888578
• PubChem ID: 165735457
• Update Time: 2025-10-30

1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172079-42-2
• EN300-1595988
• [1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C12H20N4/c13-8-11-12(7-10-3-4-10)16(15-14-11)6-5-9-1-2-9/h9-10H,1-8,13H2
• InChI Key： OZVWOIUUWPPSGK-UHFFFAOYSA-N
• SMILES： C1CC1CCN2C(=C(N=N2)CN)CC3CC3

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine

Recent Advances in the Study of 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172079-42-2)

The compound 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS: 2172079-42-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine, which is synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of cyclopropyl groups in the molecule enhances its metabolic stability and bioavailability, making it a promising scaffold for the development of novel therapeutics. Researchers have also explored its potential as a modulator of various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels.

Pharmacological evaluations of this compound have revealed its efficacy in preclinical models of neurological disorders, such as epilepsy and neuropathic pain. Mechanistic studies suggest that its activity may be attributed to the modulation of neurotransmitter systems, particularly those involving GABA and glutamate. Additionally, its low toxicity profile and favorable pharmacokinetic properties underscore its potential for further clinical development.

In the context of drug discovery, 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine has been employed as a key intermediate in the synthesis of more complex molecules. Its triazole core serves as a bioisostere for amide bonds, enabling the design of compounds with improved metabolic stability and target specificity. Recent patent filings indicate growing interest in its application for treating central nervous system (CNS) disorders and inflammatory diseases.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Future research directions may include structure-activity relationship (SAR) studies to identify derivatives with enhanced potency and reduced side effects. Collaborative efforts between academia and industry will be crucial in advancing this compound from the bench to the bedside.

In conclusion, 1-(2-cyclopropylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethanamine represents a valuable tool in medicinal chemistry, with potential applications spanning multiple therapeutic areas. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of chemical biology and drug discovery.